Cas no 2899-07-2 (Cbz-N-methyl-L-phenylalanine)

Cbz-N-methyl-L-phenylalanine is a protected amino acid derivative featuring a carbobenzyloxy (Cbz) group at the N-terminus and a methyl substitution on the amide nitrogen. This modification enhances steric hindrance and stability, making it valuable in peptide synthesis, particularly for preventing racemization and improving selectivity during coupling reactions. The Cbz group serves as a versatile protecting group, readily removable under mild hydrogenolysis conditions. Its chiral purity and structural rigidity make it suitable for applications in medicinal chemistry and asymmetric synthesis. The compound is commonly employed in the preparation of modified peptides and peptidomimetics, where controlled N-methylation is critical for bioactivity and metabolic stability.
Cbz-N-methyl-L-phenylalanine structure
Cbz-N-methyl-L-phenylalanine structure
Product name:Cbz-N-methyl-L-phenylalanine
CAS No:2899-07-2
MF:C18H19NO4
MW:313.347765207291
MDL:MFCD00153393
CID:43548
PubChem ID:125307971

Cbz-N-methyl-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

    • Cbz-N-methyl-L-phenylalanine
    • 2-Methyl(phenylmethoxycarbonyl)amino-3-phenylpropanoic acid
    • N-Carbobenzoxy-N-methyl-L-phenylalanine
    • (S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-phenylpropanoic acid
    • Nα-Z-Nα-Methyl-L-phenylalanine
    • Z-N-Me-L-Phe-OH
    • Z-N-ME-PHE
    • Z-N-Me-Phe-OH
    • CBZ-N-ME-PHE-OH
    • CBZ-N-METHYLPHENYLALANINE
    • L-benzyloxycarbonyl-N-methylphenylalanine
    • N-benzyloxycarbonyl-N-methylphenylalanine
    • N-CBZ-N-METHYL-L-PHENYL
    • Z-MEPHE-OH
    • Z-N-ME-PHENYLALANINE
    • Z-N-METHYL-L-PHENYLALANINE
    • N-Benzyloxycarbonyl-N-methyl-L-phenylalanine
    • N-Cbz-N-methyl-L-phenylalanine
    • N-carbobenzoxy-N-methylphenylalanine
    • 2899-07-2
    • SCHEMBL2494968
    • F10834
    • (2S)-2-{[(BENZYLOXY)CARBONYL](METHYL)AMINO}-3-PHENYLPROPANOIC ACID
    • L-Phenylalanine, N-methyl-N-[(phenylmethoxy)carbonyl]-
    • EN300-6747179
    • Z-N-Me-Phe-OH, >=98.0%
    • N-((Benzyloxy)carbonyl)-N-methyl-L-phenylalanine
    • (S)-2-((benzyloxycarbonyl)(methyl)amino)-3-phenylpropanoic acid
    • (2S)-2-[methyl(phenylmethoxycarbonyl)amino]-3-phenylpropanoic acid
    • AS-69538
    • HY-W011330
    • CS-W012046
    • C2468
    • AKOS015910197
    • AMY22636
    • MFCD00153393
    • DB-038128
    • MDL: MFCD00153393
    • Inchi: 1S/C18H19NO4/c1-19(18(22)23-13-15-10-6-3-7-11-15)16(17(20)21)12-14-8-4-2-5-9-14/h2-11,16H,12-13H2,1H3,(H,20,21)/t16-/m0/s1
    • InChI Key: JDGXKNMKNMSHRJ-INIZCTEOSA-N
    • SMILES: CN([C@@H](CC1=CC=CC=C1)C(=O)O)C(=O)OCC2=CC=CC=C2

Computed Properties

  • Exact Mass: 313.13100
  • Monoisotopic Mass: 313.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8Ų
  • XLogP3: 3.2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.2300
  • Melting Point: 67.0 to 71.0 deg-C
  • Boiling Point: 485.0±44.0 °C at 760 mmHg
  • Flash Point: 247.1±28.4 °C
  • PSA: 66.84000
  • LogP: 2.95090
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

Cbz-N-methyl-L-phenylalanine Security Information

Cbz-N-methyl-L-phenylalanine Customs Data

  • HS CODE:2922509090
  • Customs Data:

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Cbz-N-methyl-L-phenylalanine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
AS-69538-25G
(2S)-2-{[(benzyloxy)carbonyl](methyl)amino}-3-phenylpropanoic acid
2899-07-2 >97%
25g
£349.00 2025-02-08
eNovation Chemicals LLC
D780772-500g
Cbz-N-methyl-L-phenylalanine
2899-07-2 97%
500g
$1800 2024-06-05
Key Organics Ltd
AS-69538-5G
(2S)-2-{[(benzyloxy)carbonyl](methyl)amino}-3-phenylpropanoic acid
2899-07-2 >97%
5g
£128.00 2025-02-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
Z820808-5g
Z-N-Me-Phe-OH
2899-07-2 98%
5g
¥332.10 2022-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Z72140-5g
N-Carbobenzoxy-N-methyl-L-phenylalanine
2899-07-2 98%
5g
¥403.0 2023-09-05
TRC
C227605-500mg
Cbz-N-methyl-L-phenylalanine
2899-07-2
500mg
$ 161.00 2023-04-18
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R018510-5g
Cbz-N-methyl-L-phenylalanine
2899-07-2 98%
5g
¥484 2024-05-24
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
C2468-1G
N-Carbobenzoxy-N-methyl-L-phenylalanine
2899-07-2 >98.0%(T)(HPLC)
1g
¥240.00 2024-04-16
eNovation Chemicals LLC
D780772-100g
Cbz-N-methyl-L-phenylalanine
2899-07-2 97%
100g
$580 2024-06-05
eNovation Chemicals LLC
D103820-5g
Z-MEPHE-OH
2899-07-2 97%
5g
$17 2024-05-23

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